Cas no 2171178-17-7 (2-{(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidomethyl}-1,3-thiazole-5-carboxylic acid)

• Product Name: 2-{(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidomethyl}-1,3-thiazole-5-carboxylic acid
• CAS No: 2171178-17-7
• MF: C₂₆H₂₇N₃O₅S
• MW: 493.574685335159
• CID: 6110625
• PubChem ID: 165573507
• Update Time: 2025-05-19

2-{(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidomethyl}-1,3-thiazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-{(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidomethyl}-1,3-thiazole-5-carboxylic acid
• EN300-1560857
• 2171178-17-7
• 2-{[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanamido]methyl}-1,3-thiazole-5-carboxylic acid

• Inchi： 1S/C26H27N3O5S/c1-2-3-12-21(24(30)28-14-23-27-13-22(35-23)25(31)32)29-26(33)34-15-20-18-10-6-4-8-16(18)17-9-5-7-11-19(17)20/h4-11,13,20-21H,2-3,12,14-15H2,1H3,(H,28,30)(H,29,33)(H,31,32)/t21-/m0/s1
• InChI Key： ZWLHPDYBEKJECM-NRFANRHFSA-N
• SMILES： S1C(C(=O)O)=CN=C1CNC([C@H](CCCC)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O

Computed Properties

• Exact Mass: 493.16714214g/mol
• Monoisotopic Mass: 493.16714214g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 35
• Rotatable Bond Count: 11
• Complexity: 731
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 146Ų

Additional information on 2-{(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidomethyl}-1,3-thiazole-5-carboxylic acid

Introduction to 2-{(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidomethyl}-1,3-thiazole-5-carboxylic acid (CAS No. 2171178-17-7) and Its Emerging Applications in Chemical Biology

The compound 2-{(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidomethyl}-1,3-thiazole-5-carboxylic acid (CAS No. 2171178-17-7) represents a fascinating intersection of medicinal chemistry and biotechnology. Its intricate structure, featuring a thiazole core appended with a fluorenylmethoxycarbonyl (Fmoc)-protected amino acid segment, positions it as a versatile scaffold for the development of novel bioactive molecules. This introduction delves into the structural features, synthetic considerations, and particularly its potential applications illuminated by recent advancements in chemical biology.

The molecular framework of this compound is notable for its chiral center at the (2S)-2-amino position of the hexanamidomethyl side chain. The presence of the Fmoc protecting group is a hallmark of peptide synthesis methodologies but extends beyond simple amino acid chemistry here, suggesting potential utility in peptidomimetic design or as an intermediate in constructing more complex protein ligands. The linkage between the Fmoc-amino acid segment and the thiazole ring via an amide bond introduces rigidity while allowing for conformational flexibility crucial for biological interactions.

Thiazole derivatives are well-documented scaffolds in medicinal chemistry, renowned for their broad spectrum of biological activities ranging from antimicrobial to anticancer effects. The 1,3-thiazole core in this compound likely contributes to its pharmacophoric potential by providing a hydrogen bond acceptor network and participating in hydrophobic interactions within biological targets. Recent studies have highlighted the importance of heterocyclic systems in modulating enzyme activity, particularly kinases and proteases, which are often implicated in disease pathways.

The fluorenylmethoxycarbonyl (Fmoc) moiety serves multiple purposes beyond just temporary protection during synthetic routes. Fluorene-based groups are known for their favorable photophysical properties, making them valuable in fluorescent probes and bioimaging applications. Furthermore, Fmoc derivatives can impart specific solubility characteristics or influence the orientation of attached functional groups relative to a biological target. This dual functionality makes the compound particularly interesting for designing probes or inhibitors that require both structural stability and specific recognition capabilities.

Recent research trends in chemical biology emphasize the development of modular compounds that can be easily diversified through combinatorial chemistry approaches. The structure of 2-{(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidomethyl}-1,3-thiazole-5-carboxylic acid lends itself well to such strategies. The thiazole core provides a fixed pharmacophoric element, while the hexanamidomethyl linker offers a site for further derivatization – either through enzymatic post-translational modifications mimicked by chemical tools or through direct chemical functionalization at amine or carboxylic acid handles.

One emerging area where this type of compound finds relevance is in the development of targeted protein degradation technologies. The ability to link small molecule warheads to larger protein scaffolds has revolutionized drug discovery by enabling precise modulation of protein levels rather than just inhibiting activity. Thiazole-based molecules have shown promise as components within these degradation systems due to their stability under biological conditions and their capacity to engage with specific binding partners via non-covalent interactions.

The chirality imparted by the (2S)-configuration at the second carbon atom is critical for ensuring enantioselective binding interactions with biological targets that exhibit stereochemical specificity. This feature is increasingly recognized as a key determinant of drug efficacy and selectivity. The use of chiral auxiliaries or asymmetric synthesis strategies during its preparation could lead to enantiomerically pure forms with enhanced therapeutic profiles compared to racemic mixtures.

The carboxylic acid functionality at the 5-position of the thiazole ring provides another handle for further chemical manipulation or conjugation events. This site could be utilized for linking the compound to antibodies (for antibody-drug conjugates), other biomolecules, or simply for introducing additional pharmacophoric elements through standard organic transformations such as esterification or amidation reactions.

In summary, 2-{(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidomethyl}-1,3-thiazole-5-carboxylic acid (CAS No. 2171178-17-7) stands out as a sophisticated molecular entity with significant potential in modern drug discovery and chemical biology research programs. Its unique combination of structural features – including a chiral center, Fmoc protected segment, thiazole core, fluorene linkage, and multiple functional handles – positions it as an invaluable building block or lead compound candidate against various therapeutic targets identified through contemporary biochemical investigation.